Cas no 675185-79-2 (Cyclopentanone, 2-[(4-fluorophenyl)thio]-)

• Product Name: Cyclopentanone, 2-[(4-fluorophenyl)thio]-
• CAS No: 675185-79-2
• MF: C₁₁H₁₁FOS
• MW: 210.267845392227
• CID: 1724244
• PubChem ID: 43411751
• Update Time: 2025-04-21

Cyclopentanone, 2-[(4-fluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-[(4-fluorophenyl)thio]-
• EN300-395123
• AKOS008902175
• 2-[(4-fluorophenyl)sulfanyl]cyclopentan-1-one
• SCHEMBL6211006
• 675185-79-2

• Inchi： 1S/C11H11FOS/c12-8-4-6-9(7-5-8)14-11-3-1-2-10(11)13/h4-7,11H,1-3H2
• InChI Key： ZCXYJFFSWPRTJI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)C1C(CCC1)=O

Computed Properties

• Exact Mass: 210.05153
• Monoisotopic Mass: 210.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 17.07